Cas no 502657-04-7 (1H-1,2,4-Triazole, 1-[4-(2-propynyloxy)phenyl]-)
![1H-1,2,4-Triazole, 1-[4-(2-propynyloxy)phenyl]- structure](https://www.kuujia.com/scimg/cas/502657-04-7x500.png)
502657-04-7 structure
Product name:1H-1,2,4-Triazole, 1-[4-(2-propynyloxy)phenyl]-
CAS No:502657-04-7
MF:C11H9N3O
MW:199.208661794662
CID:1563871
1H-1,2,4-Triazole, 1-[4-(2-propynyloxy)phenyl]- Chemical and Physical Properties
Names and Identifiers
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- 1H-1,2,4-Triazole, 1-[4-(2-propynyloxy)phenyl]-
- 1H-1,2,4-Triazole, 1-[4-(2-propyn-1-yloxy)phenyl]-
-
- Inchi: 1S/C11H9N3O/c1-2-7-15-11-5-3-10(4-6-11)14-9-12-8-13-14/h1,3-6,8-9H,7H2
- InChI Key: LEDBNNOCEJDBJO-UHFFFAOYSA-N
- SMILES: N1(C2=CC=C(OCC#C)C=C2)C=NC=N1
Computed Properties
- Exact Mass: 199.07467
Experimental Properties
- Density: 1.11±0.1 g/cm3(Predicted)
- Boiling Point: 379.1±52.0 °C(Predicted)
- PSA: 39.94
- pka: 2.47±0.10(Predicted)
1H-1,2,4-Triazole, 1-[4-(2-propynyloxy)phenyl]- Related Literature
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Chengchun Tang,Yoshio Bando,Chunyi Zhi,Dmitri Golberg Chem. Commun., 2007, 4599-4601
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Tippu S. Sheriff,Steven Cope,Mmaezi Ekwegh Dalton Trans., 2007, 5119-5122
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Fabiana Subrizi,Dragana Dobrijevic,Helen C. Hailes,John M. Ward Org. Biomol. Chem., 2021,19, 6493-6500
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C. Beato,M. S. Fernández,S. Fermani,M. Reggi,A. Neira-Carrillo,A. Rao,G. Falini,J. L. Arias CrystEngComm, 2015,17, 5953-5961
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